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Compound of Interest

Compound Name:
9,9-Bis(methoxymethyl)-9H-

fluorene

Cat. No.: B065785 Get Quote

Technical Guide: 9,9-Bis(methoxymethyl)-9H-
fluorene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9,9-Bis(methoxymethyl)-9H-
fluorene, detailing its chemical and physical properties, synthesis protocols, and key

applications. The information is curated for professionals in research, chemical synthesis, and

materials science.

Core Compound Properties
9,9-Bis(methoxymethyl)-9H-fluorene is a fluorene derivative recognized for its utility as an

internal electron donor in Ziegler-Natta catalysts for polypropylene polymerization.[1][2][3] Its

rigid fluorene core and flexible ether functionalities enable it to effectively coordinate with

transition metal centers, leading to enhanced stereocontrol during polymerization.[1]
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Property Value Source

Molecular Formula C₁₇H₁₈O₂ [4][5][6]

Molecular Weight 254.32 g/mol [4][5][6]

CAS Number 182121-12-6 [4][5][7]

Appearance
White to off-white crystalline

powder or solid
[1]

Melting Point 66–72 °C [1]

Boiling Point 359.9 ± 15.0 °C at 760 mmHg [8]

Density 1.18 g/cm³ [1]

Flash Point ≥150°C [1]

Purity ≥97% - ≥99% [1][6][8]

Identification and Structure
Identifier Value Source

IUPAC Name
9,9-

bis(methoxymethyl)fluorene
[4]

SMILES
COCC1(C2=CC=CC=C2C3=C

C=CC=C31)COC
[4][5]

InChI

InChI=1S/C17H18O2/c1-18-

11-17(12-19-2)15-9-5-3-7-

13(15)14-8-4-6-10-

16(14)17/h3-10H,11-12H2,1-

2H3

[4][5]

InChIKey
ZWINORFLMHROGF-

UHFFFAOYSA-N
[4][5]
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The synthesis of 9,9-Bis(methoxymethyl)-9H-fluorene is typically achieved in a two-step

process starting from fluorene.

Synthesis Workflow Diagram

General Synthesis Workflow for 9,9-Bis(methoxymethyl)-9H-fluorene
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Click to download full resolution via product page

Caption: Synthesis workflow from fluorene to the final product.
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Step 1: Synthesis of 9,9-Bis(hydroxymethyl)fluorene
This initial step involves the hydroxymethylation of fluorene.

Reactants: Fluorene, paraformaldehyde.[2][9]

Base/Solvent System: An alcoholic solution of a sodium alkoxide (e.g., sodium methoxide or

ethoxide) is commonly used as the base, with dimethyl sulfoxide (DMSO) serving as the

solvent.[9][10]

Procedure Outline:

A mixture of paraformaldehyde, DMSO, and sodium alkoxide is prepared.

Solid fluorene (e.g., in powder form) is added to this mixture.[9]

The reaction proceeds to form 9,9-bis(hydroxymethyl)fluorene.[9]

Step 2: Synthesis of 9,9-Bis(methoxymethyl)-9H-
fluorene
The intermediate, 9,9-bis(hydroxymethyl)fluorene, is then converted to the final product through

etherification.

Reactants: 9,9-Bis(hydroxymethyl)fluorene, a methylating agent.

Method A: Using Dimethyl Sulfate

Reagents: Dimethyl sulfate is used as the methylating agent in the presence of an alkali

metal hydroxide solution (e.g., sodium hydroxide).[10] A phase transfer catalyst, such as a

tetraalkylammonium halide (e.g., tetrabutylammonium bromide), is also employed.[9][10]

Procedure Outline:

An alkali metal hydroxide solution is mixed with the tetraalkylammonium halide, 9,9-

bis(hydroxymethyl)fluorene, and a solvent.[9]
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Dimethyl sulfate is added portion-wise (in at least three portions), with stirring for at

least 60 minutes between additions.[9][10]

Method B: Using Trimethyl Phosphate

Reagents: Trimethyl phosphate serves as a low-toxicity methylating agent, with a Lewis

acid catalyst.[11]

Procedure Outline:

9,9-fluorenedimethanol, trimethyl phosphate, and a Lewis acid catalyst are added to a

sealed reaction vessel.[3][11]

The mixture is heated (e.g., to 100°C) and stirred for an extended period (e.g., 24

hours).[3]

The product can be purified by recrystallization from methanol.[11]

Applications and Relevance
While the prompt mentions drug development, the primary application of 9,9-
Bis(methoxymethyl)-9H-fluorene is in materials science.

Ziegler-Natta Catalysis
The most prominent application is as an internal electron donor for Ziegler-Natta catalysts used

in propylene polymerization.[1][2][3] Its use can lead to the production of polypropylene with

high isotacticity and a narrow molecular weight distribution.[2][3]

Organic Synthesis and Electronics
This compound also serves as a versatile intermediate in organic synthesis.[1][12] The fluorene

core's properties make it useful in the synthesis of conjugated polymers and small molecules

for applications in organic electronics, such as OLEDs and organic semiconductors.[1]

Due to the specific applications of this compound in materials science and chemical synthesis,

there is no available literature describing its involvement in biological signaling pathways

relevant to drug development.
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Safety and Handling
Hazard Classification: Irritant (Xi).[5]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[7][8]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[7]

Storage: Store at room temperature in a dry, sealed container.[6][8][13]

This guide provides foundational knowledge for professionals working with 9,9-
Bis(methoxymethyl)-9H-fluorene. For detailed experimental parameters and safety protocols,

it is essential to consult the primary literature and material safety data sheets (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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